Cas no 78608-74-9 ((3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid)

(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid structure
78608-74-9 structure
Product Name:(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid
CAS No:78608-74-9
MF:C27H46O5
MW:450.651149272919
CID:2000490
PubChem ID:5284236
Update Time:2025-09-19

(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid Chemical and Physical Properties

Names and Identifiers

    • 25S-3alpha,7alpha,12alpha-Trihydroxy-5beta-cholestansaeure
    • 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholestan-26-saeure
    • (3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
    • A,5
    • (6R)-2-methyl-6-[(3S,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptanoic acid
    • 3beta,7alpha,12alpha-Trihydroxy-5beta-cholestan-26-oic acid
    • A,7
    • (3beta,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-cholestan-26-oicAcid
    • A,12
    • Cholestan-26-oic acid, 3,7,12-trihydroxy-, (3I(2),5I(2),7I+/-,12I+/-)-
    • A)-3,7,12-Trihydroxy-cholestan-26-oic Acid
    • 78608-74-9
    • DTXSID601192028
    • LMST04030063
    • CHEBI:186528
    • (3
    • (3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid
    • Inchi: 1S/C27H46O5/c1-15(6-5-7-16(2)25(31)32)19-8-9-20-24-21(14-23(30)27(19,20)4)26(3)11-10-18(28)12-17(26)13-22(24)29/h15-24,28-30H,5-14H2,1-4H3,(H,31,32)/t15-,16?,17+,18+,19-,20+,21+,22-,23+,24+,26+,27-/m1/s1
    • InChI Key: CNWPIIOQKZNXBB-XTZASNGSSA-N
    • SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCCC(C(=O)O)C)[C@]21C)O)O

Computed Properties

  • Exact Mass: 450.33452456Da
  • Monoisotopic Mass: 450.33452456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 98Ų

(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T888000-2.5mg
(3b,5b,7a,12a)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
2.5mg
$ 193.00 2023-09-05
TRC
T888000-5mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
5mg
$ 339.00 2023-04-16
TRC
T888000-10mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
10mg
$ 592.00 2023-04-16
TRC
T888000-25mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oic Acid
78608-74-9
25mg
$ 1401.00 2023-04-16
A2B Chem LLC
AX39478-2.5mg
(3β,5β,7α,12α)-3,7,12-Trihydroxy-cholestan-26-oicAcid
78608-74-9
2.5mg
$294.00 2023-12-30
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